3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 3-benzamido-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N4O3S/c1-2-27-12-11-17-23-24-20(28-17)22-19(26)15-9-6-10-16(13-15)21-18(25)14-7-4-3-5-8-14/h3-10,13H,2,11-12H2,1H3,(H,21,25)(H,22,24,26)
• InChI Key: QTCDCNQCCLJVIA-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N4O3S
• Molecular Weight: 396.5 g/mol

Description

3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as BZT-1, is a chemical compound that has been extensively studied for its potential use in scientific research. BZT-1 belongs to the class of compounds known as phenyltropanes, which have been shown to have a variety of effects on the central nervous system.

Mechanism of Action

The mechanism of action of 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide involves its ability to bind to the dopamine transporter and prevent the reuptake of dopamine into presynaptic neurons. This results in an increase in dopamine levels in the synaptic cleft, which can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have a variety of biochemical and physiological effects, including an increase in dopamine release, an increase in locomotor activity, and an increase in body temperature. These effects are thought to be mediated by the activation of dopamine receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its high affinity for the dopamine transporter, which allows for precise targeting of dopamine transporters in the brain. However, one of the limitations of using 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide is its potential for toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide. One area of research involves the development of new compounds that are more selective for the dopamine transporter and have fewer side effects. Another area of research involves the use of 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide in combination with other compounds, such as antidepressants, to enhance its therapeutic effects. Additionally, further research is needed to better understand the long-term effects of 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide on the brain and body.
In conclusion, 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has shown promise as a potential treatment for cocaine addiction. Its mechanism of action involves its ability to bind to the dopamine transporter and prevent the reuptake of dopamine into presynaptic neurons. While there are advantages and limitations to using 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments, there are several potential future directions for research on this compound.

Scientific Research Applications

3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide has been extensively studied for its potential use in scientific research. One of the most promising areas of research involves the use of 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide as a potential treatment for cocaine addiction. 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide has been shown to have a high affinity for the dopamine transporter, which is the primary target of cocaine in the brain. By blocking the dopamine transporter, 3-(benzoylamino)-N-[5-(2-ethoxyethyl)-1,3,4-thiadiazol-2-yl]benzamide may be able to reduce the rewarding effects of cocaine and help individuals overcome their addiction.